molecular formula C26H22ClNO2 B5121741 N-[3-(4-chlorophenoxy)benzyl]-4-methoxy-3-biphenylamine

N-[3-(4-chlorophenoxy)benzyl]-4-methoxy-3-biphenylamine

Cat. No. B5121741
M. Wt: 415.9 g/mol
InChI Key: LSXRXFDHJGABEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[3-(4-chlorophenoxy)benzyl]-4-methoxy-3-biphenylamine, also known as GW501516, is a synthetic drug that has gained attention for its potential use in enhancing athletic performance. It belongs to a class of compounds known as selective androgen receptor modulators (SARMs), which are designed to mimic the effects of anabolic steroids without the negative side effects.

Mechanism of Action

The mechanism of action of N-[3-(4-chlorophenoxy)benzyl]-4-methoxy-3-biphenylamine involves activation of the peroxisome proliferator-activated receptor delta (PPARδ). This receptor is involved in regulating the expression of genes involved in energy metabolism, glucose uptake, and fatty acid oxidation. Activation of PPARδ by N-[3-(4-chlorophenoxy)benzyl]-4-methoxy-3-biphenylamine leads to an increase in the expression of genes involved in these processes, resulting in improved metabolic function and increased endurance.
Biochemical and Physiological Effects:
N-[3-(4-chlorophenoxy)benzyl]-4-methoxy-3-biphenylamine has been shown to have a variety of biochemical and physiological effects. Studies have demonstrated that the compound can increase endurance and improve metabolic function by increasing the expression of genes involved in energy metabolism, glucose uptake, and fatty acid oxidation. Additionally, the compound has been shown to increase the expression of genes involved in muscle fiber development, leading to an increase in muscle mass.

Advantages and Limitations for Lab Experiments

The advantages of using N-[3-(4-chlorophenoxy)benzyl]-4-methoxy-3-biphenylamine in lab experiments include its well-established synthesis method and its potential use in studying metabolic disorders and improving athletic performance. However, there are also limitations to using the compound, including the potential for off-target effects and the need for further research to fully understand its long-term effects.

Future Directions

There are several future directions for research on N-[3-(4-chlorophenoxy)benzyl]-4-methoxy-3-biphenylamine. One area of interest is the potential use of the compound in treating metabolic disorders such as obesity and diabetes. Additionally, further research is needed to fully understand the long-term effects of the compound and its potential for off-target effects. Finally, there is a need for research on the optimal dosing and administration of N-[3-(4-chlorophenoxy)benzyl]-4-methoxy-3-biphenylamine for both athletic performance enhancement and treatment of metabolic disorders.
Conclusion:
In conclusion, N-[3-(4-chlorophenoxy)benzyl]-4-methoxy-3-biphenylamine is a synthetic drug that has gained attention for its potential use in enhancing athletic performance and treating metabolic disorders. The compound has a well-established synthesis method and has been the subject of extensive scientific research. Studies have shown that the compound can increase endurance and improve metabolic function by activating the peroxisome proliferator-activated receptor delta. However, there are also limitations to using the compound, including the potential for off-target effects and the need for further research to fully understand its long-term effects. Future research directions include investigating the optimal dosing and administration of the compound and its potential use in treating metabolic disorders.

Synthesis Methods

The synthesis of N-[3-(4-chlorophenoxy)benzyl]-4-methoxy-3-biphenylamine involves several steps, including the reaction of 4-chlorophenol with benzyl bromide to form 4-chlorophenyl benzyl ether. This intermediate is then reacted with 4-methoxybiphenyl-3-amine to produce the final compound. The synthesis method for N-[3-(4-chlorophenoxy)benzyl]-4-methoxy-3-biphenylamine is well-established and has been used by many researchers to obtain the compound for their studies.

Scientific Research Applications

N-[3-(4-chlorophenoxy)benzyl]-4-methoxy-3-biphenylamine has been the subject of extensive scientific research due to its potential use in enhancing athletic performance. Studies have shown that the compound can increase endurance and improve metabolic function, making it an attractive option for athletes looking to improve their performance. Additionally, the compound has been investigated for its potential use in treating metabolic disorders such as obesity and diabetes.

properties

IUPAC Name

N-[[3-(4-chlorophenoxy)phenyl]methyl]-2-methoxy-5-phenylaniline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H22ClNO2/c1-29-26-15-10-21(20-7-3-2-4-8-20)17-25(26)28-18-19-6-5-9-24(16-19)30-23-13-11-22(27)12-14-23/h2-17,28H,18H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LSXRXFDHJGABEL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C2=CC=CC=C2)NCC3=CC(=CC=C3)OC4=CC=C(C=C4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H22ClNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

415.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[[3-(4-chlorophenoxy)phenyl]methyl]-2-methoxy-5-phenylaniline

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